![molecular formula C8H12N2 B3105916 4,5,6-Trimethylpyridin-3-amine CAS No. 1557262-53-9](/img/structure/B3105916.png)
4,5,6-Trimethylpyridin-3-amine
Overview
Description
4,5,6-Trimethylpyridin-3-amine is a chemical compound with the molecular formula C8H12N2 . It has a molecular weight of 136.2 .
Molecular Structure Analysis
The InChI code for this compound is1S/C8H12N2/c1-5-6(2)8(9)4-10-7(5)3/h4H,9H2,1-3H3
. This indicates that the compound has a pyridine ring with three methyl groups and one amine group attached. Physical and Chemical Properties Analysis
This compound is a solid compound . The compound’s IUPAC name is this compound .Scientific Research Applications
Antiangiogenic Activity
A study by (Kim et al., 2014) describes a synthetic strategy for 6-amino-2,4,5-trimethylpyridin-3-ols, closely related to 4,5,6-trimethylpyridin-3-amine. This research found that some analogs exhibit significant antiangiogenic and antitumor activities, indicating potential use as antiangiogenic agents.
Hydrophobic and Hydrophilic Interactions
Marczak and Banaś (2001) investigated the interactions of 2,4,6-trimethylpyridine+water, revealing mixed hydrophobic–hydrophilic nature. This research (Marczak & Banaś, 2001) can inform the understanding of the behavior of this compound in aqueous solutions.
Neurotropic Activity
Zaliznaya et al. (2020) studied the neurotropic activity of 4-aminopyridine derivatives, providing insights into the potential neurological applications of compounds like this compound. Their research (Zaliznaya et al., 2020) found neurotropic effects in certain 4-aminopyridine derivatives.
Amine-Functionalized Materials
Soto-Cantu et al. (2012) explored amine-functionalized colloidal silica, which includes the process of decorating surfaces with amino groups. This study (Soto-Cantu et al., 2012) could be relevant for applications of this compound in materials science.
Metal Complexes with Aminopyridinato Ligands
Research by Fuhrmann et al. (1996) on group 4 metal complexes with amine, amido, and aminopyridinato ligands could inform the use of this compound in the synthesis of such complexes. Their findings (Fuhrmann et al., 1996) highlight potential applications in catalysis.
Synthesis of Trialkyltantalum Complexes
Noor et al. (2006) synthesized trialkyltantalum complexes using aminopyridinato ligands, including those similar to this compound. This study (Noor et al., 2006) could be relevant for the development of new organometallic complexes.
Electrochemical Applications
Sandroni et al. (2010) focused on the electrochemical oxidation of aromatic amines, including 2,4,6-trimethylpyridine. This research (Sandroni et al., 2010) can inform the electrochemical applications of this compound.
Thermodynamic Studies
González et al. (2008) examined mixtures with dimethyl or trimethylpyridines, providing insights into the thermodynamic properties of this compound in various solvents. Their study (González et al., 2008) could be relevant for understanding its behavior in different chemical environments.
Redox-Activated Amines
Ociepa et al. (2018) explored redox-activated amines, including 2,4,6-trimethylpyridinium salts, for the formation of C(sp3)–C(sp) and C(sp3)–C(sp2) bonds. This research (Ociepa et al., 2018) may offer avenues for synthetic applications involving this compound.
Selective Nucleophilic Amination
Bakke, Svensen, and Trevisan (2001) studied the selective amination of nitropyridines, which can inform the synthetic pathways for derivatives of this compound. Their work (Bakke et al., 2001) demonstrates the utility of these compounds in targeted chemical synthesis.
Properties
IUPAC Name |
4,5,6-trimethylpyridin-3-amine | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H12N2/c1-5-6(2)8(9)4-10-7(5)3/h4H,9H2,1-3H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NUOBZEUVCGDJNU-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=CN=C1C)N)C | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H12N2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
136.19 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1557262-53-9 | |
Record name | 4,5,6-trimethylpyridin-3-amine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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